Cas no 65530-66-7 (2-(Perfluoroalkyl)ethyl methacrylate)

• Product Name: 2-(Perfluoroalkyl)ethyl methacrylate
• CAS No: 65530-66-7
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• MDL: MFCD00197962
• CID: 58357
• PubChem ID: 162199
• Update Time: 2025-06-08

2-(Perfluoroalkyl)ethyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluoroalkyl)ethyl methacrylate
• Zonyl? TM fluoromonomer
• 3,3,3-trifluoropropyl 2-methylprop-2-enoate
• Poly(difluoromethylene), alpha-fluoro-omega-(2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethyl)-
• Poly(difluoromethylene), alpha-fluoro-omega-(2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl)-
• Poly(difluoromethylene),a-fluoro-w-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl]-(9CI)
• NS00112280
• SCHEMBL615661
• 3,3,3-trifluoropropyl methacrylate
• 65530-66-7
• FT-0699895
• 146188-32-1
• DCEGHEFYVNDALO-UHFFFAOYSA-N
• AKOS005762901
• DTXSID70873889
• 2-Propenoic acid, 2-methyl-, 3,3,3-trifluoropropyl ester

• MDL： MFCD00197962
• Inchi： 1S/C7H9F3O2/c1-5(2)6(11)12-4-3-7(8,9)10/h1,3-4H2,2H3
• InChI Key： DCEGHEFYVNDALO-UHFFFAOYSA-N
• SMILES： FC(CCOC(C(=C)C)=O)(F)F

Computed Properties

• Exact Mass: 182.055
• Monoisotopic Mass: 182.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.6
• Melting Point: 50-60 ºC
• Boiling Point: 210-350 ºC
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.3950
• Solubility: acetone, MEK and trichloroethylene: soluble
• PSA: 40.46000
• LogP: 2.71300
• Solubility: Not available

2-(Perfluoroalkyl)ethyl methacrylate Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： R20
• Safety Instruction： S36
• RTECS：ZI2050000
• Hazardous Material Identification：
• Risk Phrases：R20
• Safety Term：S36

Related Categories

• Material Chemicals Electrical Materials

Additional information on 2-(Perfluoroalkyl)ethyl methacrylate

Professional Introduction to 2-(Perfluoroalkyl)ethyl methacrylate (CAS No. 65530-66-7)

2-(Perfluoroalkyl)ethyl methacrylate, with the chemical identifier CAS No. 65530-66-7, is a specialized monomer that has garnered significant attention in the field of advanced materials and polymer science. This compound belongs to the class of methacrylate esters, which are widely recognized for their versatility in forming polymers with unique properties. The introduction of perfluoroalkyl groups into the molecular structure imparts distinct characteristics, making it particularly valuable for applications requiring hydrophobicity, chemical resistance, and thermal stability.

The Perfluoroalkyl moiety in the compound's name is a critical feature that defines its behavior and utility. Perfluoroalkyl groups are known for their ability to repel water and oils, a property that stems from the strong carbon-fluorine bonds and the resulting low surface energy. This makes 2-(Perfluoroalkyl)ethyl methacrylate an excellent candidate for applications where such hydrophobic properties are essential.

In recent years, there has been a surge in research focused on developing novel polymers with tailored functionalities. Among these, fluorinated polymers have emerged as a particularly promising area of study due to their exceptional performance in extreme environments. The incorporation of Perfluoroalkyl groups into methacrylate monomers has opened up new possibilities for creating high-performance materials that can withstand harsh conditions, including exposure to extreme temperatures and aggressive chemicals.

One of the most compelling aspects of 2-(Perfluoroalkyl)ethyl methacrylate is its role in the synthesis of fluorinated copolymers. These copolymers exhibit a combination of properties that are not easily achievable with traditional polymers. For instance, they can combine the mechanical strength and processability of methacrylates with the unique chemical inertness and low surface energy of perfluoroalkyl-modified chains.

The latest research in this field has highlighted several innovative applications of 2-(Perfluoroalkyl)ethyl methacrylate. One notable area is in the development of medical devices that require biocompatibility along with resistance to biological fluids. The hydrophobic nature of the perfluoroalkyl groups helps prevent biofouling, ensuring that these devices remain functional over extended periods.

Another exciting application is in the realm of microelectronics. The ability of fluorinated polymers to repel moisture and contaminants makes them ideal for use in protective coatings for electronic components. These coatings can enhance the durability and reliability of devices operating in challenging environments, such as those exposed to high humidity or corrosive atmospheres.

The chemical properties of 2-(Perfluoroalkyl)ethyl methacrylate also make it suitable for use in advanced coatings and adhesives. These materials can be formulated to provide superior resistance to weathering, UV degradation, and chemical attack, making them ideal for outdoor applications where traditional coatings would fail.

In addition to its industrial applications, 2-(Perfluoroalkyl)ethyl methacrylate has found utility in academic research. Its unique structure allows researchers to explore new polymerization techniques and understand the fundamental principles governing polymer behavior under various conditions. This research not only contributes to the advancement of materials science but also paves the way for future innovations in related fields.

The synthesis of 2-(Perfluoroalkyl)ethyl methacrylate involves a multi-step process that requires careful control over reaction conditions. The introduction of perfluoroalkyl groups typically involves fluorination reactions, which can be complex due to the high reactivity and selectivity required. However, recent advancements in synthetic methodologies have made it possible to produce this monomer with high purity and yield, facilitating its use in industrial-scale applications.

The safety profile of 2-(Perfluoroalkyl)ethyl methacrylate is another important consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures should still be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-(Perfluoroalkyl)ethyl methacrylate (CAS No. 65530-66-7) is a versatile monomer with a wide range of applications across multiple industries. Its unique combination of hydrophobicity, chemical resistance, and thermal stability makes it an invaluable material for developing advanced polymers and functional materials. As research continues to uncover new uses for this compound, its importance in modern science and technology is likely to grow even further.